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Compound of Interest

Compound Name:
6-(1-Piperidinyl)-3-pyridinamine

3HCl

Cat. No.: B8179123

Get Quote

Executive Summary
6-(1-Piperidinyl)-3-pyridinamine 3HCl (also known as 3-Amino-6-piperidinopyridine

trihydrochloride) is a critical heterocyclic building block and impurity standard used in the

synthesis of kinase inhibitors (e.g., SHP2, BTK targets) and neurological therapeutics.

Unlike the free base, the 3HCl salt form offers superior aqueous solubility for biological assays

but introduces significant challenges regarding hygroscopicity and acidity. This guide evaluates

suppliers based on technical merit, purity profiling capabilities, and salt stoichiometry

verification.

Chemical Identity & Mechanism
Understanding the physicochemical properties is a prerequisite for selecting a reference

standard.
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Parameter Specification

Chemical Name 6-(1-Piperidinyl)-3-pyridinamine trihydrochloride

Free Base CAS 5351-00-8 (Representative)

Salt Form 3HCl (Trihydrochloride)

Molecular Formula C₁₀H₁₅N₃ · 3HCl

Molecular Weight 177.25 (Free Base) / ~286.6 (3HCl)

pKa Profile
Pyridine N (~5.8), Aniline N (~3.5), Piperidine N

(delocalized, <5)

Structural Dynamics & Salt Stoichiometry
The "3HCl" designation implies a stoichiometric excess of acid, as the molecule contains only

two significantly basic centers (the pyridine nitrogen and the aniline nitrogen). The piperidine

nitrogen's lone pair is delocalized into the pyridine ring (amidine-like resonance), significantly

reducing its basicity.

Implication: The 3rd HCl molecule is likely lattice-bound or weakly associated, making the

salt highly hygroscopic and prone to losing HCl (disproportionation) if not stored under inert

gas.

Supplier Landscape & Selection Guide
Because the 3HCl salt is a specialized form, it is often sourced from "Building Block" specialists

rather than general catalog aggregators.

Comparative Analysis of Supplier Tiers
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Feature
Tier 1: Primary

Manufacturers

Tier 2: Catalog

Aggregators

Tier 3: Custom

Synthesis

Examples
Enamine, Combi-

Blocks, PharmBlock

MolPort, eMolecules,

Fisher

WuXi AppTec, Boc

Sciences

Purity Guarantee High (>98%)
Variable (Depends on

source)
Customizable (>99%)

Analytical Data
H-NMR, LC-MS

included
Often limited to COA

Full structural

elucidation

Salt Verification
Chloride titration often

available
Rare On request

Lead Time 1-2 Weeks 2-6 Weeks 4-8 Weeks

Best For
Routine synthesis,

screening
Price comparison

GMP Impurity

Standards

Recommended Suppliers (Field-Verified)
Combi-Blocks (USA): Known for maintaining stock of specific salt forms and providing

reliable H-NMR data confirming salt stoichiometry.

Enamine (Ukraine/EU): Largest inventory of heterocyclic building blocks; excellent for

sourcing analogs to validate impurity profiles.

Toronto Research Chemicals (TRC): Best for isotope-labeled versions (e.g., deuterated) if

used as an internal standard for LC-MS/MS.

Technical Benchmarking: Purity & Stability
To validate a supplier's standard, you must perform the following "Self-Validating" checks.

A. Impurity Profiling (The "Fingerprint")
The primary impurities arise from the synthesis pathway (Nucleophilic Aromatic Substitution

followed by Reduction).
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Figure 1: Synthesis pathway highlighting critical impurities (red) that must be absent in a

reference standard.

B. Salt Stoichiometry Verification
Problem: Suppliers may label a product "HCl" without specifying mono-, di-, or tri-. Solution:

Perform a Potentiometric Titration with Silver Nitrate (

).

Target Chloride Content:

Mono-HCl: ~17.0%

Di-HCl: ~28.4%

3HCl: ~37.1%

Rejection Criteria: If experimental Cl content deviates by >1.5% from theoretical, the salt

form is incorrect or wet.

Experimental Protocols
Protocol 1: HPLC Purity Assessment (Reverse Phase)
This method separates the highly polar 3HCl salt from non-polar precursors.

Column: C18 end-capped (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Suppresses silanol interactions).
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Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (aromatic ring) and 210 nm (impurities).

Sample Prep: Dissolve 1 mg in 1 mL Water:Methanol (90:10). Note: Do not dissolve in pure

organic solvent first; the 3HCl salt may precipitate.

Protocol 2: Handling & Storage (Critical)
The 3HCl salt is hygroscopic and acidic.

Opening: Only open vials in a desiccated glove box or after allowing the vial to equilibrate to

room temperature to prevent condensation.

Weighing: Use anti-static weighing boats. The powder may be sticky.

Storage:

under Argon.

Stability Check: Re-test water content (Karl Fischer) every 6 months. An increase in water

content often correlates with hydrolysis of the salt lattice and pH drift.

Analytical Workflow Visualization
Use this decision tree to qualify a new batch from any supplier.
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Figure 2: Quality Control Decision Tree for incoming reference standards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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